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Compound of Interest

Compound Name: Butyl levulinate

Cat. No.: B1584551

A Comparative Analysis of Butyl Levulinate and
Ethyl Lactate as Green Solvents

Introduction: In the ongoing shift towards sustainable chemistry, the demand for effective, safe,
and environmentally benign solvents has grown significantly. Butyl levulinate and ethyl lactate
have emerged as promising bio-based alternatives to conventional petroleum-derived solvents.
[1][2] Both are derived from renewable resources, are biodegradable, and exhibit low toxicity
profiles, making them attractive for a wide range of applications, including coatings, cleaning
agents, pharmaceuticals, and cosmetics.[1][3][4] This guide provides an objective comparison
of their solvent properties, supported by experimental data, to assist researchers and
professionals in selecting the optimal solvent for their specific needs.

Production Pathway Overview

Both ethyl lactate and butyl levulinate are synthesized from biomass precursors. Ethyl lactate
is produced through the esterification of lactic acid with ethanol, where both precursors can be
generated via fermentation of biomass.[2][5] Butyl levulinate is derived from the esterification
of levulinic acid (obtained from cellulose) with butanol.[3][6]
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Figure 1: Bio-based production pathways for Ethyl Lactate and Butyl Levulinate.

Quantitative Data Comparison

The following tables summarize the key physicochemical properties of butyl levulinate and

ethyl lactate.

Table 1: General and Physical Properties
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Property Butyl Levulinate Ethyl Lactate
CAS Number 2052-15-5[7] 97-64-3[4]
Molecular Formula CoH1603][7] CsH1003

Molar Mass ( g/mol ) 172.22[7] 118.13

Appearance Clear, colorless liquid[3] Colorless, transparent liquid[4]
Odor Mild, fruity[3] Mild, characteristic[5]
Density (g/mL) 0.974 @ 25°C[3] 1.03 @ 25°CJ[8]

Refractive Index

~1.427 @ 20°C[6]

~1.4124 @ 20°C[5]

Viscosity (cP)

Not specified

4.7 @ 25°C[8]

Vapor Pressure

5 Pa @ 25°C[3]

0.3 kPa (2.3 mmHg) @
20°C[8]

Table 2: Thermal and Safety Properties

Property

Butyl Levulinate

Ethyl Lactate

Boiling Point (°C)

106-108 @ 5.5 mmHg (~230
@ 760 mmHQg)[3][9]

154 @ 760 mmHg[5]

Melting Point (°C)

< -60[10]

-26[8]

Flash Point (°C)

92.22 (Closed Cup)[6]

46 (Tag Closed Cup)[8]

Biodegradability

Readily biodegradable[10]

100% biodegradable[8]

Toxicity Profile

Low toxicity[3]. Considered a

safer chemical by the EPA[9].

Toxicity to aquatic organisms
increases with alkyl chain
length, making it more toxic
than ethyl lactate in aquatic

environments[11].

Low toxicity[8]. Oral LD50 >
2000 mg/kg[12]. May cause

eye and skin irritation[12].

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://scent.vn/en/pages/compound/butyl-levulinate-16331
https://www.musashino.com/en/product/1697/
https://scent.vn/en/pages/compound/butyl-levulinate-16331
https://scent.vn/en/pages/compound/butyl-levulinate-16331
https://www.atamanchemicals.com/butyl-levulinate_u35465/
https://www.musashino.com/en/product/1697/
https://www.atamanchemicals.com/butyl-levulinate_u35465/
https://m.chemicalbook.com/ProductChemicalPropertiesCB5292231_EN.htm
https://www.atamanchemicals.com/butyl-levulinate_u35465/
https://www.mgchemicals.com/downloads/tds/tds-9630-l.pdf
https://www.atamanchemicals.com/butyl-levulinate_u32983/
https://m.chemicalbook.com/ProductChemicalPropertiesCB5292231_EN.htm
https://www.mgchemicals.com/downloads/tds/tds-9630-l.pdf
https://www.atamanchemicals.com/butyl-levulinate_u35465/
https://www.mgchemicals.com/downloads/tds/tds-9630-l.pdf
https://www.atamanchemicals.com/butyl-levulinate_u35465/
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-levulinate
https://m.chemicalbook.com/ProductChemicalPropertiesCB5292231_EN.htm
https://www.brenntag.com/en-ca/products/butyl-levulinate.html
https://www.mgchemicals.com/downloads/tds/tds-9630-l.pdf
https://www.atamanchemicals.com/butyl-levulinate_u32983/
https://www.mgchemicals.com/downloads/tds/tds-9630-l.pdf
https://www.brenntag.com/en-ca/products/butyl-levulinate.html
https://www.mgchemicals.com/downloads/tds/tds-9630-l.pdf
https://www.atamanchemicals.com/butyl-levulinate_u35465/
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-levulinate
https://pubmed.ncbi.nlm.nih.gov/25081381/
https://www.mgchemicals.com/downloads/tds/tds-9630-l.pdf
https://pubmed.ncbi.nlm.nih.gov/9671563/
https://pubmed.ncbi.nlm.nih.gov/9671563/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Table 3: Solubility Characteristics

Property Butyl Levulinate

Ethyl Lactate

Water Solubility Limited / Slightly soluble[3][9]

Miscible, with some degree of
hydrolysis[4][5]

_ o Miscible with most organic
Organic Solvent Miscibility
solvents[10]

Miscible with water and most

solvents[4]

Soluble in ethanol, 0il[7][9].
Known Solubilities Can dissolve a wide range of

organic compounds[1].

Can dissolve natural and
synthetic resins, including
nitrocellulose and cellulose
acetate[4][8].

Experimental Design and Protocols

A systematic approach is required to compare the solvent properties of butyl levulinate and
ethyl lactate for a specific application, such as dissolving a particular polymer or active

pharmaceutical ingredient (API).

Comparative Experimental Workflow

The following diagram illustrates a logical workflow for a comparative study.

© 2025 BenchChem. All rights reserved. 4/9

Tech Support


https://www.atamanchemicals.com/butyl-levulinate_u35465/
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-levulinate
https://www.musashino.com/en/product/1697/
https://m.chemicalbook.com/ProductChemicalPropertiesCB5292231_EN.htm
https://www.brenntag.com/en-ca/products/butyl-levulinate.html
https://www.musashino.com/en/product/1697/
https://scent.vn/en/pages/compound/butyl-levulinate-16331
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-levulinate
https://www.nbinno.com/article/flavors-and-fragrances/butyl-levulinate-green-solvent-industrial-applications-kv
https://www.musashino.com/en/product/1697/
https://www.mgchemicals.com/downloads/tds/tds-9630-l.pdf
https://www.benchchem.com/product/b1584551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Define Solute
(e.g., Polymer, API)

Develop Standardized
Solubility Protocol

Experiment 1: Experiment 2:
Solubility in Solubility in
Butyl Levulinate Ethyl Lactate

Data Collection
(Solubility at various temps,
rate of dissolution)

Comparative Analysis
(Plot solubility curves,
compare performance)

Application-Specific Testing
(e.g., Film casting, coating formulation,
crystallization efficiency)

Select Optimal Solvent
Based on Performance
& Safety Data

Click to download full resolution via product page

Figure 2: Workflow for comparative solvent performance evaluation.
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Experimental Protocol: Determination of Polymer
Solubility

This protocol provides a methodology for determining and comparing the solubility of a model
polymer (e.g., Polysulfone, Cellulose Acetate) in butyl levulinate and ethyl lactate.

Objective: To quantitatively measure the solubility of a selected polymer in butyl levulinate and
ethyl lactate at various temperatures.

Materials:

Butyl Levulinate (CAS 2052-15-5)

o Ethyl Lactate (CAS 97-64-3)

e Selected polymer (e.g., Cellulose Acetate, powder form)

¢ Analytical balance (£0.1 mg)

o Thermostatically controlled water bath or heating block

e Magnetic stirrer and stir bars

e Multiple sealed vials (e.g., 20 mL scintillation vials)

o Syringes with PTFE filters (0.22 um pore size)

o Gravimetric analysis equipment (vacuum oven, aluminum pans)

Procedure:

o Preparation of Solvent Samples: For each solvent (butyl levulinate and ethyl lactate),
prepare a series of sealed vials.

» Solute Addition: Accurately weigh a specific amount of the chosen solvent (e.g., 10.00 g) into
each vial.

o Saturated Solution Preparation:
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[e]

Place the vials in the thermostatically controlled bath set to the first target temperature
(e.g., 25°C).

[e]

Add a magnetic stir bar to each vial and begin stirring.

(¢]

Incrementally add a pre-weighed amount of the polymer to each vial until a small amount
of undissolved solid remains, indicating saturation.

o

Allow the solutions to equilibrate for a minimum of 24 hours at the set temperature with
continuous stirring to ensure saturation is reached.

Sample Collection and Analysis:

[e]

After equilibration, stop the stirring and allow the undissolved polymer to settle for at least
2 hours.

o Carefully draw a known volume (e.g., 1 mL) of the clear, supernatant liquid using a pre-
heated syringe to prevent premature precipitation.

o Immediately filter the sample through a 0.22 um PTFE filter into a pre-weighed aluminum
pan.

o Record the exact weight of the filtered solution.

o Place the pan in a vacuum oven at an appropriate temperature (e.g., 60-80°C) until the
solvent has completely evaporated and the weight of the dried polymer is constant.

Data Calculation:

o Calculate the mass of the dissolved polymer.

o Express the solubility as grams of polymer per 100 grams of solvent.

o Solubility ( g/100g solvent) = (mass of dried polymer / mass of solvent in the sample) *
100.

Temperature Variation: Repeat steps 3-5 for a range of temperatures (e.g., 40°C, 60°C,
80°C) to generate solubility-temperature profiles for each solvent.[13]
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Expected Outcome: This protocol will yield quantitative data on the solubility of the chosen

polymer in both solvents across a range of temperatures. The results can be plotted to create

solubility curves, providing a clear visual comparison of the solvents' performance. This data is

crucial for applications such as membrane fabrication, polymer processing, and formulation
development.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A comparative study on the solvent properties of butyl
levulinate and ethyl lactate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584551#a-comparative-study-on-the-solvent-
properties-of-butyl-levulinate-and-ethyl-lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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